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Compound of Interest

Compound Name: 4-O-Demethylisokadsurenin D

Cat. No.: B15129710 Get Quote

An In-depth Technical Guide to 4-O-Demethylisokadsurenin D

Authored for researchers, scientists, and drug development professionals, this document

provides a comprehensive overview of the chemical structure, properties, and biological

activities of 4-O-Demethylisokadsurenin D.

Chemical Structure and Properties
4-O-Demethylisokadsurenin D is a naturally occurring lignan. Lignans are a class of

polyphenols found in a variety of plants.

Chemical Structure:

The precise three-dimensional arrangement of atoms in 4-O-Demethylisokadsurenin D is

crucial for its biological activity. Its structure has been elucidated using various spectroscopic

methods.

Physicochemical Properties:

A summary of the key physicochemical properties of 4-O-Demethylisokadsurenin D is

presented in Table 1. These properties are essential for understanding its behavior in biological

systems and for the development of analytical methods and potential drug formulations.

Table 1: Physicochemical Properties of 4-O-Demethylisokadsurenin D
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Property Value Source

CAS Number 89104-59-6 [1]

Molecular Formula C₂₀H₂₂O₅ [1]

Molecular Weight 342.39 g/mol [1]

Appearance Powder Vendor Data
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Vendor Data

Note: Detailed experimental data on properties such as melting point, boiling point, and

solubility are not readily available in published literature and would require experimental

determination.

Biological Activity and Mechanism of Action
4-O-Demethylisokadsurenin D has been isolated from Piper kadsura (Choisy) Ohwi, a plant

used in traditional Chinese medicine for treating conditions like asthma and rheumatic

arthritis[1][2]. Lignans and neolignans from this plant are known to possess anti-inflammatory

properties[2].

While specific studies detailing the comprehensive biological activity and mechanism of action

of 4-O-Demethylisokadsurenin D are limited, research on related lignans from the Piper and

Kadsura genera provides insights into its potential therapeutic effects.

Potential Biological Activities:

Anti-Inflammatory and Anti-Neuroinflammatory Activity: Neolignans isolated from Piper

kadsura have demonstrated the ability to inhibit nitric oxide (NO) production in LPS-activated

microglia cells, suggesting anti-neuroinflammatory potential[3]. Lignans from the related

genus Kadsura have also been reported to have anti-inflammatory effects[4].

Anti-platelet Aggregation Activity: Several lignans isolated from Kadsura interior have been

shown to inhibit adenosine diphosphate (ADP)-induced platelet aggregation[5].
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Antitumor, Anti-HIV, and Antioxidant Activities: A systematic review of lignans from the genus

Kadsura indicates a broad range of biological activities, including antitumor, anti-HIV, and

antioxidant effects[4].

Further research is required to specifically determine the IC₅₀ values and detailed mechanisms

of action for 4-O-Demethylisokadsurenin D across a range of biological assays.

Signaling Pathways
The specific signaling pathways modulated by 4-O-Demethylisokadsurenin D have not yet

been elucidated. However, based on the known activities of related lignans, it may interact with

pathways involved in inflammation and cellular proliferation.

A hypothetical workflow for investigating the signaling pathways affected by 4-O-
Demethylisokadsurenin D is presented below.
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Hypothetical Workflow for Signaling Pathway Analysis

In Vitro Studies

Data Analysis & Pathway Identification

Treat relevant cell lines with
4-O-Demethylisokadsurenin D

Extract proteins from
treated and untreated cells

Analyze gene expression changes
(e.g., via RT-qPCR or RNA-Seq)

Perform Western Blot for key
signaling proteins (e.g., NF-κB, MAPKs)

Use bioinformatics tools to identify
affected signaling pathways

Validate pathway involvement using
specific inhibitors or activators

Click to download full resolution via product page

Caption: A potential workflow for identifying signaling pathways modulated by 4-O-
Demethylisokadsurenin D.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

4-O-Demethylisokadsurenin D are not explicitly available in a single comprehensive source.
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The following represents a generalized protocol based on standard methods for natural product

chemistry.

4.1. Isolation of 4-O-Demethylisokadsurenin D

The isolation of lignans from plant material typically involves extraction followed by

chromatographic separation.
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General Isolation Workflow for Lignans

Dried and powdered aerial parts of
Piper kadsura

Maceration or Soxhlet extraction
with methanol

Crude methanolic extract

Solvent-solvent partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Different solvent fractions

Silica gel or Sephadex column
chromatography of the active fraction

Further purification by preparative
HPLC or crystallization

Pure 4-O-Demethylisokadsurenin D

Click to download full resolution via product page
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Caption: A generalized workflow for the isolation of 4-O-Demethylisokadsurenin D from Piper

kadsura.

4.2. Structural Elucidation

The structure of the isolated compound is typically determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

determine the carbon-hydrogen framework. 2D-NMR techniques (e.g., COSY, HSQC,

HMBC) are employed to establish the connectivity of atoms.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Ultraviolet-Visible (UV) Spectroscopy: To identify chromophoric systems.

4.3. Biological Assays

To evaluate the biological activity of 4-O-Demethylisokadsurenin D, a variety of in vitro

assays can be employed.

Example: Anti-inflammatory Activity Assay (Nitric Oxide Inhibition)

Cell Culture: Culture murine macrophage cells (e.g., RAW 264.7) in appropriate media.

Cell Seeding: Seed the cells in 96-well plates at a suitable density and allow them to adhere

overnight.

Treatment: Pre-treat the cells with various concentrations of 4-O-Demethylisokadsurenin D
for 1 hour.

Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory

response.

Incubation: Incubate the plates for 24 hours.
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Nitrite Measurement: Measure the amount of nitric oxide produced by the cells by quantifying

the accumulation of its stable metabolite, nitrite, in the culture supernatant using the Griess

reagent.

Data Analysis: Calculate the percentage of nitric oxide inhibition and determine the IC₅₀

value.

Conclusion and Future Directions
4-O-Demethylisokadsurenin D is a lignan with potential biological activities, particularly in the

area of inflammation. However, there is a significant need for further research to fully

characterize its physicochemical properties, elucidate its specific mechanisms of action and

modulated signaling pathways, and establish detailed protocols for its study. Future

investigations should focus on the total synthesis of the compound to ensure a reliable supply

for comprehensive biological evaluation, including in vivo studies to assess its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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